Cas no 159451-66-8 (tert-butyl N-(5-bromopyridin-2-yl)carbamate)
Technical Introduction:
Tert-butyl N-(5-bromopyridin-2-yl)carbamate is a high-purity intermediate widely used in pharmaceutical and agrochemical synthesis. Its key advantages include a stable tert-butyl carbamate (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, and a reactive 5-bromo substituent on the pyridine ring, enabling further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The compound’s well-defined structure and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions to preserve integrity. Suitable for research and industrial applications, it offers reliability in multi-step synthetic routes.
159451-66-8 structure
Product Name:tert-butyl N-(5-bromopyridin-2-yl)carbamate
CAS No:159451-66-8
MF:C10H13BrN2O2
MW:273.126421689987
MDL:MFCD06411381
CID:65516
PubChem ID:16217843
Update Time:2025-06-07
tert-butyl N-(5-bromopyridin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bocamino)-5-Bromo-pyridine
- 2-(Boc-amino)-5-bromopyridine
- (5-Bromopyridin-2-yl)carbamic acid tert-butyl ester
- 2-(N-BOC-AMINO)-5-BROMOPYRIDINE
- 2-AMINO-5-BROMOPYRIDINE, N-BOC PROTECTED
- Carbamic acid,N-(5-bromo-2-pyridinyl)-,1,1-dimethylethyl ester
- N-Boc-2-Amino-5-bromopyridine
- tert-Butyl 5-bromopyridin-2-ylcarbamate
- tert-butyl N-(5-bromopyridin-2-yl)carbamate
- 2-(tert-butoxycarbonylamino)-5-bromopyridine
- 5-BROMO-2-(BOC-AMINO)PYRIDINE
- 5-bromo-2-[(tert-butoxycarbonyl)amino]pyridine
- tert-butyl N-(5-bromo-pyridin-2-yl)carbamate
- 2-Amino-5-bromopyridine, 2-BOC protected
- 5-Bromo-2-(tert-butoxycarbonylamino)pyridine
- tert-butyl (5-Bromopyridin-2-yl)-carbamic acid
- BCP23319
- CHEMBL4561690
- N-(5-bromo-2-pyridinyl)carbamic acid tert-butyl ester
- CARBAMIC ACID, (5-BROMO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
- AB25298
- tert-butyl N-(5-bromanylpyridin-2-yl)carbamate
- CKXAMCSVTNPSCZ-UHFFFAOYSA-N
- 2-(Boc-amino)-5-bromopyridine, 97%
- SY046815
- TS-03526
- 5-bromo-2-(tert-butoxycarbonyl)aminopyridine
- CARBAMIC ACID, N-(5-BROMO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
- MFCD06411381
- tert-butyl N-(5-bromo-2-pyridyl)carbamate
- SCHEMBL283737
- AC-23105
- 159451-66-8
- CS-W014577
- 2-Methyl-2-propanyl (5-bromo-2-pyridinyl)carbamate
- EN300-141327
- AM20050847
- A810031
- FT-0648412
- tert-butyl (5-bromopyridin-2-yl)carbamate
- DTXSID80584590
- AKOS008901284
- (5-BROMO-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
- Q-103418
- DB-000487
-
- MDL： MFCD06411381
- Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)13-8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,12,13,14)
- InChI Key： CKXAMCSVTNPSCZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 272.01600
- Monoisotopic Mass: 272.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.4
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Melting Point: 167-171 °C (lit.)
- Boiling Point: 288.164 ℃ at 760 mmHg
- PSA: 51.22000
- LogP: 3.26410
tert-butyl N-(5-bromopyridin-2-yl)carbamate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H315,H317,H319,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38-43
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R22; R36/37/38; R43
- Storage Condition：Store at room temperature
tert-butyl N-(5-bromopyridin-2-yl)carbamate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl N-(5-bromopyridin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064825-1g |
tert-Butyl 5-Bromopyridin-2-ylcarbamate |
159451-66-8 | 97% | 1g |
￡13.00 | 2022-03-01 | |
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159451-66-8 | 97% | 5g |
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￡87.00 | 2022-03-01 | |
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tert-Butyl 5-Bromopyridin-2-ylcarbamate |
159451-66-8 | 97% | 100g |
￡296.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B124676-5g |
tert-butyl N-(5-bromopyridin-2-yl)carbamate |
159451-66-8 | 97% | 5g |
¥132.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B124676-25g |
tert-butyl N-(5-bromopyridin-2-yl)carbamate |
159451-66-8 | 97% | 25g |
¥459.90 | 2023-09-04 | |
| Chemenu | CM100009-500g |
tert-butyl 5-bromopyridin-2-ylcarbamate |
159451-66-8 | 95% | 500g |
$683 | 2021-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022400-25g |
tert-butyl N-(5-bromopyridin-2-yl)carbamate |
159451-66-8 | 97% | 25g |
￥552 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022400-5g |
tert-butyl N-(5-bromopyridin-2-yl)carbamate |
159451-66-8 | 97% | 5g |
￥159 | 2023-09-10 | |
| Chemenu | CM100009-25g |
tert-butyl 5-bromopyridin-2-ylcarbamate |
159451-66-8 | 95%+ | 25g |
$*** | 2023-03-31 |
tert-butyl N-(5-bromopyridin-2-yl)carbamate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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